Cas no 304693-08-1 (methyl 4-(7-ethoxy-4-oxo-4H-chromen-3-yl)oxybenzoate)

• Product Name: methyl 4-(7-ethoxy-4-oxo-4H-chromen-3-yl)oxybenzoate
• CAS No: 304693-08-1
• MF: C₁₉H₁₆O₆
• MW: 340.326745986938
• CID: 5554516
• Update Time: 2025-10-29

methyl 4-(7-ethoxy-4-oxo-4H-chromen-3-yl)oxybenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(7-ethoxy-4-oxochromen-3-yl)oxybenzoate
• Benzoic acid, 4-[(7-ethoxy-4-oxo-4H-1-benzopyran-3-yl)oxy]-, methyl ester
• methyl 4-(7-ethoxy-4-oxo-4H-chromen-3-yl)oxybenzoate

• Inchi： 1S/C19H16O6/c1-3-23-14-8-9-15-16(10-14)24-11-17(18(15)20)25-13-6-4-12(5-7-13)19(21)22-2/h4-11H,3H2,1-2H3
• InChI Key： MWGMLZDECMVYFR-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(OC2C(=O)C3=CC=C(OCC)C=C3OC=2)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones

Additional information on methyl 4-(7-ethoxy-4-oxo-4H-chromen-3-yl)oxybenzoate

Methyl 4-(7-Ethoxy-4-Oxo-4H-Chromen-3-Yl)Oxybenzoate: A Comprehensive Overview

Methyl 4-(7-Ethoxy-4-Oxo-4H-Chromen-3-Yl)Oxybenzoate, with the CAS registry number 304693-08-1, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agricultural chemistry, and material science. This compound belongs to the class of chromenes, which are aromatic heterocyclic compounds with a benzopyran skeleton. The molecule's unique structure, featuring a methyl ester group and an ethoxy substituent, contributes to its diverse functional properties and potential applications.

The synthesis of methyl 4-(7-ethoxy-4-oxo-4H-chromen-3-yl)oxybenzoate involves a series of carefully controlled reactions, including nucleophilic substitution, oxidation, and condensation processes. Researchers have optimized these steps to achieve high yields and purity, ensuring the compound's reliability for downstream applications. Recent advancements in green chemistry have also enabled the development of more sustainable synthesis pathways, reducing environmental impact while maintaining product quality.

One of the most promising areas of application for this compound is in the development of bioactive agents. Studies have demonstrated that methyl 4-(7-ethoxy-4-oxo-4H-chromen-3-yl)oxybenzoate exhibits potent antioxidant properties, making it a valuable candidate for use in cosmetic formulations and nutraceuticals. Additionally, its ability to inhibit certain enzymes, such as tyrosinase and acetylcholinesterase, suggests potential applications in the treatment of conditions like hyperpigmentation and neurodegenerative diseases.

In the realm of material science, this compound has shown remarkable potential as a precursor for the synthesis of advanced materials. Its aromatic structure and functional groups make it suitable for use in the development of high-performance polymers, optoelectronic materials, and nanocomposites. Recent research has focused on leveraging its ability to form stable cross-linked networks, which could revolutionize industries such as electronics and aerospace.

Another significant area of exploration is the use of methyl 4-(7-ethoxy-4-oxo-4H-chromen-3-yl)oxybenzoate in agricultural chemistry. The compound has been shown to possess effective herbicidal activity, offering a novel approach to weed control without adverse effects on non-target organisms. This property aligns with global efforts to develop environmentally friendly pest management solutions, reducing reliance on traditional chemical herbicides.

From a structural perspective, the molecule's chromene core plays a pivotal role in its reactivity and functionality. The presence of an ethoxy group at position 7 enhances its solubility in organic solvents, facilitating its use in various chemical reactions. Furthermore, the methoxy group at position 3 contributes to its stability under physiological conditions, making it an ideal candidate for biomedical applications.

Recent studies have also explored the compound's role in combating oxidative stress, a condition linked to numerous chronic diseases such as cancer, diabetes, and cardiovascular disorders. By neutralizing reactive oxygen species (ROS), methyl 4-(7-Ethoxy...) contributes to cellular protection and overall health maintenance. This antioxidant activity has been validated through extensive in vitro and in vivo experiments, providing robust evidence for its therapeutic potential.

In conclusion, methyl 4-(7-Ethoxy...) stands out as a multifaceted compound with applications spanning diverse scientific domains. Its unique chemical structure, coupled with advancements in synthesis techniques and functionalization strategies, positions it as a key player in future innovations across pharmaceuticals, agriculture, and materials science. As research continues to uncover new dimensions of its utility, this compound is poised to make significant contributions to addressing global challenges in health and sustainability.